4-(4-Methoxy-phenyl)-2-methyl-thiazole-5-carbonitrile

• Molecular Formula: C12H10N2OS
• Molecular Weight: 230.29 g/mol
• IUPAC Name: 4-(4-methoxyphenyl)-2-methyl-1,3-thiazole-5-carbonitrile
• InChI: InChI=1S/C12H10N2OS/c1-8-14-12(11(7-13)16-8)9-3-5-10(15-2)6-4-9/h3-6H,1-2H3
• InChI Key: MRLZOAOADDQEPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(S1)C#N)C2=CC=C(C=C2)OC

Description

4-(4-Methoxy-phenyl)-2-methyl-thiazole-5-carbonitrile is a useful research compound. Its molecular formula is C12H10N2OS and its molecular weight is 230.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-Bromo-4-(4-methoxy-phenyl)-2-methyl-thiazole (2.0 g, 7.0 mmol) in 15 ml of pyridine was added CuCN (3.10 g, 35.2 mmol) and the reaction mixture was heated to 150° C. in microwave for 2 h. After the completion of the reaction pH was adjusted to 3-4 with 1 N HCl solution and extracted with ethyl acetate (3×50 mL). The combined organics was washed with water, brine, dried (Na2SO4), filtered and concentrated. The crude residue was purified over silica gel (60-120 M, 12% EtOAc-Hexane) to get the desired product (1.5 g, 92%) as a white solid.